BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Tributyl(iodomethyl)stannane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542

For researchers, scientists, and drug development professionals, the proper handling of
reactive and potentially hazardous chemical reagents is paramount. This guide provides a
comprehensive overview of the safety and handling precautions for
Tributyl(iodomethyl)stannane, a versatile reagent in organic synthesis. The information
presented is compiled from safety data sheets of structurally similar organotin compounds and
established experimental protocols.

Chemical Identification and Physical Properties

Tributyl(iodomethyl)stannane is an organotin compound with the chemical formula
C13H291Sn.[1] Due to its chemical nature, it is generally soluble in organic solvents such as
toluene, dichloromethane, and chloroform, but insoluble in water.[2]

Table 1: Physical and Chemical Properties
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Property Value Reference
Chemical Formula C13H29ISn [1]
Molecular Weight 430.97 g/mol [1]
Appearance Colorless liquid [1]

Purity Typically >95% [11[3]

- Soluble in organic solvents,
Solubility ) ) [2]
insoluble in water.

Hazard Identification and Toxicological Information

Organotin compounds, as a class, are known for their toxicity.[4][5] Tributyltin compounds, in
particular, can be hazardous through various routes of exposure.

Table 2: GHS Hazard Statements for Structurally Similar Tributyltin Compounds
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Hazard Statement Description Reference
H301 Toxic if swallowed [6]17]
H312 Harmful in contact with skin [6][7]
H315 Causes skin irritation [61[7]

May cause an allergic skin
H317 ]
reaction

Causes serious eye damage /
H318/H319 _ S [6][7]
Causes serious eye irritation

H332 Harmful if inhaled [7]
May damage fertility or the

H360 y .g Y [6]
unborn child

Causes damage to organs
H372 through prolonged or repeated [6][7]

exposure

Very toxic to aquatic life with
H410 ) [7]
long lasting effects

Toxicological Summary:
» Acute Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[6][7]
o Skin and Eye Irritation: Causes skin irritation and serious eye irritation or damage.[6][7]

o Chronic Health Effects: May cause damage to organs through prolonged or repeated
exposure.[6] There is also a risk of damage to fertility or an unborn child.[6]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling Tributyl(iodomethyl)stannane.
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Table 3: Recommended Personal Protective Equipment (PPE)

PPE Type

Specification

Rationale Reference

Hand Protection

Chemically resistant
gloves (e.g., PVC,
Butyl rubber,

Neoprene).

To prevent skin

[8]19]

contact.

Eye Protection

Tightly fitting safety
goggles with side-
shields or a face
shield.

To protect eyes from
[B1[10][11]
splashes.

Skin and Body
Protection

Laboratory coat, long-
sleeved clothing, and
appropriate chemical-

resistant apron.

To prevent skin
o [61[8][10]
contamination.

Respiratory Protection

Use in a well-
ventilated area or
under a chemical
fume hood. If
exposure limits may
be exceeded, a
NIOSH/MSHA
approved respirator
with an organic vapor
cartridge is

recommended.

To prevent inhalation
[6][8][10][11]
of vapors.

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure safety and maintain the integrity

of the reagent.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[6][10]
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Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[8]
[10]

Do not eat, drink, or smoke when using this product.[7][11]

Wash hands thoroughly after handling.[10][11]

Keep away from heat, sparks, and open flames.[11]
Storage:
» Store in original, tightly sealed containers.[8]

o Keep in a dry, cool, and well-ventilated place.[6][11] A storage temperature of 0-8 °C is
recommended.[1]

o Tributyl(iodomethyl)stannane can decompose over time at ambient temperature. For
longer-term storage, it is recommended to store it as a degassed 1 M solution in hexanes at
-10 °C.[3][12]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8][13]

First Aid Measures

In case of exposure, immediate action is necessary.

Table 4: First Aid Procedures
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Exposure Route

First Aid Measures

Reference

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin with plenty of water and
soap for at least 15 minutes.
Seek immediate medical

attention.

[68][10][13]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

[6]110][13]

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[81110][13]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[6][10][13]

Spill and Disposal Procedures

Spill Response:

e Minor Spills: Remove all ignition sources. Absorb the spill with inert material (e.g., sand,

vermiculite) and place it in a suitable, labeled container for disposal.[7][8][11]

e Major Spills: Evacuate the area and move upwind. Alert emergency responders. Wear full

protective clothing and a self-contained breathing apparatus.[7][8] Prevent the spill from

entering drains or waterways.[6][11][13]
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Disposal:

e Waste must be disposed of as hazardous waste in accordance with local, regional, and
national regulations.[6][13] Do not allow the chemical to enter the environment.[6][13]

Experimental Protocol: Preparation of
Tributyl(iodomethyl)stannane

The following is a detailed protocol for the synthesis of Tributyl(iodomethyl)stannane,
adapted from a procedure published in Organic Syntheses.[3]

Materials and Equipment:

Tributyl(chloromethyl)stannane

e Sodium iodide

e Acetone

¢ Round-bottom flask

e Magnetic stirrer and stir bar

 Rotary evaporator

¢ Hexanes

 Silica gel

Sintered glass funnel
Procedure:

o A solution of tributyl(chloromethyl)stannane (1.0 equivalent) in acetone is prepared in a
round-bottom flask.

e Sodium iodide (1.5 equivalents) is added to the solution.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.fishersci.fr/store/msds?partNumber=10113284&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC350000010&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10113284&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC350000010&countryCode=US&language=en
https://www.benchchem.com/product/b1310542?utm_src=pdf-body
https://www.benchchem.com/product/b1310542?utm_src=pdf-body
https://pdfs.semanticscholar.org/1c1c/b83190359359543a4c8d201f90efa9545ff1.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The reaction mixture is stirred at room temperature. The progress of the reaction can be
monitored by observing the precipitation of sodium chloride.[3]

 After the reaction is complete, the solvent is removed by rotary evaporation.

e The resulting residue is suspended in hexanes and filtered through a plug of silica gel to
remove the sodium salts.

e The filtrate is concentrated under reduced pressure to yield Tributyl(iodomethyl)stannane
as a colorless oll.

Purity Assessment:

The purity of the product can be assessed by *H NMR, 3C NMR, and High-Resolution Mass
Spectrometry (HRMS).[3][12]

Visualizations

The following diagrams illustrate key workflows for the safe handling and synthesis of
Tributyl(iodomethyl)stannane.
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Safe Handling Workflow for Tributyl(iodomethyl)stannane

Preparation and Use

Start: Obtain Tributyl(iodomethyl)stannane

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat

v

Work in a Certified
Chemical Fume Hood

For subsequent use

\
Handle with Care:
- Avoid contact and inhalation
- Use clean equipment

Use in Chemical Reaction

" . Potential " ... Potential

Emergeri(':y Procedures
Store Properly: -
- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from incompatibles

Exposure Occurs

First Aid:
- Skin: Wash with soap and water
- Eyes: Rinse with water
- Inhalation: Move to fresh air
- Ingestion: Seek medical attention

Spill Response:
- Evacuate and ventilate
- Absorb with inert material
- Collect for disposal

Dispose of Waste

According to Regulations

Click to download full resolution via product page
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Caption: Workflow for the safe handling and emergency procedures for
Tributyl(iodomethyl)stannane.

Synthesis Workflow for Tributyl(iodomethyl)stannane

Start: Prepare Solution of
Tributyl(chloromethyl)stannane
in Acetone

Add Sodium lodide

i

Stir at Room Temperature

Monitor Reaction Progress
(Precipitation of NaCl)

Reaction Complete

Remove Solvent via
Rotary Evaporation

i

Suspend Residue in Hexanes

i

Filter through Silica Gel Plug

'

Concentrate Filtrate
under Reduced Pressure

Product: Tributyl(iodomethyl)stannane
(Colorless Oil)
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Caption: A simplified workflow for the synthesis of Tributyl(iodomethyl)stannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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